Anisatin

• IUPAC Name: (1S,2R,4R,5R,6S,7R,8R,11R)-4,5,7,11-tetrahydroxy-2,7-dimethylspiro[9-oxatricyclo[6.3.1.01,5]dodecane-6,3'-oxetane]-2',10-dione
• InChI: InChI=1S/C15H20O8/c1-6-3-7(16)15(21)13(6)4-8(23-10(18)9(13)17)12(2,20)14(15)5-22-11(14)19/h6-9,16-17,20-21H,3-5H2,1-2H3/t6-,7-,8-,9+,12+,13+,14+,15-/m1/s1
• InChI Key: GEVWHIDSUOMVRI-QWNPAUMXSA-N
• Canonical SMILES: CC1CC(C2(C13CC(C(C24COC4=O)(C)O)OC(=O)C3O)O)O
• Isomeric SMILES: C[C@@H]1C[C@H]([C@]2([C@@]13C[C@H]([C@]([C@@]24COC4=O)(C)O)OC(=O)[C@@H]3O)O)O
• Molecular Formula: C15H20O8
• DSSTOX Substance ID: DTXSID6058396
• Molecular Weight: 328.31 g/mol
• CAS No.: 5230-87-5

Description

It is known for its potent neurotoxic effects, which can cause severe symptoms such as seizures, hallucinations, and respiratory paralysis . The compound has a complex structure with multiple stereogenic centers, making it a challenging target for synthetic chemists .

Scientific Research Applications

Anisatin has been extensively studied for its neurotoxic properties. It acts as a potent non-competitive antagonist of the gamma-aminobutyric acid (GABA) receptor, making it a valuable tool for studying the GABAergic system .

In the field of medicinal chemistry, this compound serves as a model compound for developing new neurotoxic agents and studying their mechanisms of action . Its complex structure also makes it an interesting target for synthetic chemists aiming to develop new synthetic methodologies .

Mechanism of Action

Target of Action

The primary target of Anisatin is the gamma-aminobutyric acid (GABA) system . This system is an essential site of action for a variety of chemicals, including alcohols, heavy metals, and insecticides .

Mode of Action

this compound acts as a strong non-competitive GABA antagonist . It suppresses GABA-induced signals, but when this compound is added without GABA, there is no change in the signal .

Biochemical Pathways

this compound affects the GABA system, which is a critical neurotransmitter system in the brain . By acting as a non-competitive antagonist, this compound disrupts the normal functioning of this system, leading to a variety of downstream effects.

Result of Action

The molecular and cellular effects of this compound’s action are primarily observed in the nervous system. Symptoms begin to appear about 1–6 hours after ingestion, beginning with gastrointestinal ailments, such as diarrhea, vomiting, and stomach pain, followed by nervous system excitation, seizures, loss of consciousness, and respiratory paralysis, which is the ultimate cause of death .

Safety and Hazards

Anisatin is extremely toxic. It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended.

Future Directions

There is ongoing research to develop a full-length transcriptome resource for identifying genes related to the shikimate and STL biosynthetic pathways in I. anisatum. This will help in studying the mechanisms of anisatin and developing a holistic view of convulsive seizures induced by this compound.

Biochemical Analysis

Biochemical Properties

Anisatin plays a significant role in biochemical reactions, particularly in its interaction with the GABA receptor. It acts as a strong non-competitive antagonist of the GABA receptor, which is crucial for inhibitory neurotransmission in the central nervous system . This compound binds to the picrotoxinin site on the GABA receptor, inhibiting the receptor’s function and leading to increased neuronal excitability . This interaction disrupts the normal inhibitory signaling, resulting in convulsions and other neurotoxic effects .

Cellular Effects

This compound exerts profound effects on various types of cells and cellular processes. In neuronal cells, this compound’s inhibition of the GABA receptor leads to increased excitability and the potential for convulsive seizures . This compound also affects cell signaling pathways, particularly those involving GABAergic neurotransmission . Additionally, this compound influences gene expression related to the GABA receptor and other associated proteins, further exacerbating its neurotoxic effects . Cellular metabolism is also impacted, as this compound-induced seizures can lead to metabolic disturbances and oxidative stress .

Molecular Mechanism

The molecular mechanism of this compound involves its binding to the picrotoxinin site on the GABA receptor . This binding inhibits the receptor’s function, preventing GABA from exerting its inhibitory effects on neuronal activity . As a result, there is an increase in neuronal excitability, leading to convulsions and other neurotoxic symptoms . This compound’s interaction with the GABA receptor is use-dependent, meaning that its inhibitory effects are more pronounced when the receptor is actively engaged in neurotransmission . This mechanism highlights the compound’s potent neurotoxic properties and its potential for causing severe neurological disturbances .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound is relatively stable under standard laboratory conditions, but its neurotoxic effects can persist for extended periods . Studies have shown that this compound-induced convulsions can occur within hours of exposure and may last for several hours . Long-term effects on cellular function include sustained neuronal excitability and potential damage to neural tissues . Additionally, this compound’s stability and degradation in laboratory settings are crucial factors in understanding its prolonged neurotoxic effects .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can cause mild neurotoxic symptoms, such as increased neuronal excitability and minor convulsions . At higher doses, the compound’s toxic effects become more severe, leading to pronounced convulsions, seizures, and even death . Studies in mice have shown that the lethal dose of this compound is approximately 1 mg/kg when administered intraperitoneally . These dosage-dependent effects highlight the compound’s potent neurotoxicity and the importance of careful dosage control in experimental settings .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to its neurotoxic effects. The compound interacts with enzymes and cofactors involved in GABAergic neurotransmission, leading to disruptions in normal metabolic processes . This compound’s inhibition of the GABA receptor affects the metabolic flux of neurotransmitters, resulting in altered levels of GABA and other associated metabolites . Additionally, this compound-induced seizures can cause metabolic disturbances, including oxidative stress and energy metabolism imbalances .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound interacts with transporters and binding proteins that facilitate its movement across cellular membranes . This compound’s distribution within tissues is influenced by its binding affinity to specific receptors and proteins, leading to its accumulation in neural tissues . This localization is critical for its neurotoxic effects, as it allows this compound to exert its inhibitory action on the GABA receptor in the central nervous system .

Subcellular Localization

This compound’s subcellular localization is primarily within neural tissues, where it exerts its neurotoxic effects . The compound is directed to specific compartments and organelles through targeting signals and post-translational modifications . This compound’s localization to the GABA receptor sites is crucial for its inhibitory action, as it allows the compound to effectively block GABAergic neurotransmission . This subcellular targeting is a key aspect of this compound’s mechanism of action and its potent neurotoxic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The total synthesis of Anisatin is a complex process involving multiple steps. One notable synthesis was reported by Niwa and colleagues in 1990, which involved 35 steps starting from commercially available materials . Key transformations in this synthesis include an intramolecular Diels-Alder reaction, stereoselective [2,3]-Wittig rearrangement, and regioselective cleavage of a trisubstituted double bond .

Industrial Production Methods: Currently, there are no large-scale industrial production methods for this compound due to its high toxicity and complex synthesis. Most of the this compound used in research is obtained through laboratory synthesis or extraction from natural sources like Illicium anisatum .

Chemical Reactions Analysis

Types of Reactions: Anisatin undergoes various chemical reactions, including oxidation, reduction, and substitution. It is particularly reactive due to its β-lactone structure, which can participate in nucleophilic addition reactions .

Common Reagents and Conditions:

Oxidation: Reagents like osmium tetroxide (OsO4) and lead tetraacetate (Pb(OAc)4) are used in the oxidation steps.

Reduction: Lithium aluminum hydride (LiAlH4) and lithium tri-tert-butoxyaluminum hydride (LiAlH(O-t-Bu)3) are commonly used reducing agents.

Substitution: Various nucleophiles can attack the β-lactone ring, leading to ring-opening reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of hydroxylated derivatives, while reduction can yield alcohols .

Comparison with Similar Compounds

Anisatin is structurally similar to other sesquiterpene lactones like veranisatins A, B, and C, which are also isolated from Illicium species . These compounds share similar neurotoxic properties but differ in their specific molecular structures and stereochemistry .

Compared to other GABA receptor antagonists like picrotoxinin, this compound is unique in its specific binding site and use-dependent mechanism of action . This makes it a valuable tool for studying the GABAergic system and developing new neurotoxic agents .

Conclusion

This compound is a fascinating compound with a complex structure and potent neurotoxic effects. Its synthesis, chemical reactivity, and applications in scientific research make it a valuable subject of study in various fields, including chemistry, biology, and medicine. Despite its toxicity, this compound continues to provide valuable insights into the GABAergic system and the development of new neurotoxic agents.